Cas no 2648945-15-5 (3-(1-phenylethyl)azetidine hydrochloride)

• Product Name: 3-(1-phenylethyl)azetidine hydrochloride
• CAS No: 2648945-15-5
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD34167732
• CID: 5642894
• PubChem ID: 155973110
• Update Time: 2025-07-22

3-(1-phenylethyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylethyl)azetidine hydrochloride

• MDL： MFCD34167732
• Inchi： 1S/C11H15N.ClH/c1-9(11-7-12-8-11)10-5-3-2-4-6-10;/h2-6,9,11-12H,7-8H2,1H3;1H
• InChI Key： WQMSTFFMRWWQET-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1CNC1)C.Cl

Additional information on 3-(1-phenylethyl)azetidine hydrochloride

Comprehensive Overview of 3-(1-phenylethyl)azetidine hydrochloride (CAS No. 2648945-15-5)

The compound 3-(1-phenylethyl)azetidine hydrochloride (CAS No. 2648945-15-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This hydrochloride salt derivative of 3-(1-phenylethyl)azetidine is characterized by its unique azetidine ring structure, which is a four-membered nitrogen-containing heterocycle. The presence of the phenylethyl moiety enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

Researchers and industry professionals frequently search for terms like "azetidine derivatives in drug design", "phenylethylamine analogs", and "small molecule therapeutics", reflecting the growing demand for novel compounds in medicinal chemistry. The structural features of 3-(1-phenylethyl)azetidine hydrochloride align with these trends, as its scaffold is amenable to modifications that can optimize pharmacokinetic properties. Its hydrochloride salt form further improves solubility, a critical factor in formulation development.

In recent years, the focus on central nervous system (CNS) drug candidates has intensified, with queries such as "azetidine-based CNS agents" and "neuroactive small molecules" trending in scientific literature. The phenylethyl group in this compound suggests potential affinity for neurotransmitter receptors, though detailed pharmacological studies are required to confirm such applications. This aligns with the broader industry shift toward precision medicine and targeted therapies.

The synthesis of 3-(1-phenylethyl)azetidine hydrochloride typically involves multi-step organic reactions, including ring-closing strategies for azetidine formation and subsequent salt formation with hydrochloric acid. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are essential for characterizing this compound, ensuring compliance with regulatory standards for research use. These methods address common search queries like "analytical validation of novel compounds" and "quality control in chemical synthesis".

From a commercial perspective, 2648945-15-5 is often cataloged by chemical suppliers as a building block for medicinal chemistry. Its applications extend to fragment-based drug discovery, where researchers explore terms like "scaffold hopping" and "molecular diversity libraries". The compound's stability under standard laboratory conditions and compatibility with common solvents enhance its utility in high-throughput screening campaigns.

Environmental and safety considerations are also critical, as evidenced by searches for "green chemistry in heterocycle synthesis" and "benign by design principles". While 3-(1-phenylethyl)azetidine hydrochloride is not classified as hazardous under current guidelines, proper handling protocols are recommended to mitigate risks associated with fine chemical powders. This reflects the industry's emphasis on sustainable and safe laboratory practices.

In summary, 3-(1-phenylethyl)azetidine hydrochloride (CAS No. 2648945-15-5) represents a versatile intermediate with promising applications in drug development. Its structural features resonate with contemporary research themes, including CNS-targeted therapies and fragment-based lead optimization. As the scientific community continues to explore innovative chemical entities, this compound stands out for its potential to contribute to advancing therapeutic solutions.